Cas no 1704069-29-3 ((3-(N,N-Diethylsulfamoyl)-4-(trifluoromethoxy)phenyl)boronic acid)

• Product Name: (3-(N,N-Diethylsulfamoyl)-4-(trifluoromethoxy)phenyl)boronic acid
• CAS No: 1704069-29-3
• MF: C₁₁H₁₅BF₃NO₅S
• MW: 341.111712694168
• MDL: MFCD28384296
• CID: 4674286
• Update Time: 2025-06-22

(3-(N,N-Diethylsulfamoyl)-4-(trifluoromethoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(N,N-diethylsulfamoyl)-4-(trifluoromethoxy)phenyl)boronic acid
• AM88331
• (3-(N,N-Diethylsulfamoyl)-4-(trifluoromethoxy)phenyl)boronic acid

• MDL： MFCD28384296
• Inchi： 1S/C11H15BF3NO5S/c1-3-16(4-2)22(19,20)10-7-8(12(17)18)5-6-9(10)21-11(13,14)15/h5-7,17-18H,3-4H2,1-2H3
• InChI Key： QAJUTEIBOWDGOF-UHFFFAOYSA-N
• SMILES： S(C1C=C(B(O)O)C=CC=1OC(F)(F)F)(N(CC)CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 450
• Topological Polar Surface Area: 95.4

Additional information on (3-(N,N-Diethylsulfamoyl)-4-(trifluoromethoxy)phenyl)boronic acid

Introduction to (3-(N,N-Diethylsulfamoyl)-4-(trifluoromethoxy)phenyl)boronic Acid

The compound with CAS No. 1704069-29-3, commonly referred to as (3-(N,N-Diethylsulfamoyl)-4-(trifluoromethoxy)phenyl)boronic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a boronic acid group attached to a phenyl ring substituted with both a diethylsulfamoyl group and a trifluoromethoxy group. These substituents impart distinctive electronic and steric properties, making this compound a valuable building block in modern chemical research.

Recent advancements in the synthesis of (3-(N,N-Diethylsulfamoyl)-4-(trifluoromethoxy)phenyl)boronic acid have been driven by the demand for highly functionalized aromatic compounds in drug discovery and materials development. The presence of the trifluoromethoxy group, known for its strong electron-withdrawing effects, significantly influences the reactivity and stability of the molecule. This makes it an ideal candidate for applications in Suzuki-Miyaura coupling reactions, where the boronic acid group serves as a versatile nucleophile.

One of the most intriguing aspects of this compound is its potential in medicinal chemistry. The combination of electron-withdrawing and electron-donating groups on the aromatic ring creates a unique balance that can be exploited to design bioactive molecules. For instance, researchers have explored its role in developing novel kinase inhibitors, where the electronic properties of the substituents play a critical role in binding affinity and selectivity.

In addition to its medicinal applications, (3-(N,N-Diethylsulfamoyl)-4-(trifluoromethoxy)phenyl)boronic acid has also found utility in materials science. Its ability to undergo controlled polymerization reactions has led to its use in synthesizing advanced polymeric materials with tailored optical and electronic properties. This is particularly relevant in the development of organic light-emitting diodes (OLEDs), where such materials can enhance device efficiency and stability.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Recent studies have focused on optimizing these processes to improve yield and purity, leveraging modern catalytic techniques and green chemistry principles. For example, the use of palladium catalysts in cross-coupling reactions has enabled more efficient formation of the boronic acid moiety.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of (3-(N,N-Diethylsulfamoyl)-4-(trifluoromethoxy)phenyl)boronic acid. Density functional theory (DFT) calculations have provided insights into the molecular orbitals and interaction patterns, which are crucial for predicting its behavior in various chemical transformations.

In conclusion, (3-(N,N-Diethylsulfamoyl)-4-(trifluoromethoxy)phenyl)boronic acid stands as a testament to the ingenuity of modern chemical synthesis. Its unique combination of functional groups and versatile reactivity positions it as an essential tool in both academic research and industrial applications. As ongoing research continues to uncover new possibilities for this compound, its impact on diverse fields is expected to grow significantly.